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Compound of Interest

Compound Name: DSPE-PEG1000-YIGSR

Cat. No.: B039488 Get Quote

An In-Depth Technical Guide to the Hydrophilicity of DSPE-PEG1000-YIGSR

Introduction
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-1000]-Tyr-Ile-

Gly-Ser-Arg (DSPE-PEG1000-YIGSR) is a functionalized biopolymer increasingly utilized in

advanced drug delivery systems, tissue engineering, and targeted therapeutics. Its architecture

combines a phospholipid anchor (DSPE), a hydrophilic spacer (PEG1000), and a biologically

active peptide (YIGSR). The hydrophilicity of this conjugate is a critical determinant of its in vivo

and in vitro behavior, governing its solubility, stability in physiological media, circulation time,

and interaction with biological interfaces.

This technical guide provides a detailed examination of the core principles underlying the

hydrophilicity of DSPE-PEG1000-YIGSR, supported by quantitative data, detailed experimental

methodologies for its characterization, and visualizations of its structure and biological

interactions.

Molecular Architecture and Contribution to
Hydrophilicity
The overall hydrophilic character of DSPE-PEG1000-YIGSR is a composite of the properties of

its three distinct molecular components. The dominant contributor is the polyethylene glycol
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(PEG) chain, which effectively shields the hydrophobic DSPE anchor and presents the YIGSR

peptide to the aqueous environment.

DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): This phospholipid is amphipathic.

It consists of a polar, hydrophilic phosphate headgroup and two long, saturated 18-carbon

stearoyl chains that form a nonpolar, hydrophobic tail. This structure allows it to anchor within

lipid bilayers of nanoparticles like liposomes.

PEG1000 (Polyethylene Glycol, MW ≈ 1000 Da): The PEG chain is exceptionally hydrophilic

due to the abundance of ether oxygen atoms, which readily form hydrogen bonds with water

molecules. This creates a hydration shell around the molecule, sterically hindering protein

adsorption and preventing aggregation of nanoparticles, a feature often referred to as a

"stealth" property.

YIGSR Peptide (Tyr-Ile-Gly-Ser-Arg): This laminin-derived pentapeptide is soluble in

water[1]. Its overall hydrophilicity is determined by the side chains of its constituent amino

acids. While it contains a hydrophobic residue (Isoleucine), the presence of polar (Tyrosine,

Serine) and charged (Arginine) residues ensures its exposure and availability for receptor

binding in an aqueous medium.
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Characterization
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+

Thiolated YIGSR Peptide
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Physicochemical Characterization
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Thin-Film Hydration

Extrusion

YIGSR-Functionalized
Nanoparticles

DLS
(Size & PDI)

Zeta Potential
(Surface Charge)

Cryo-TEM
(Morphology)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

DSPE-PEG1000-YIGSR
on Nanoparticle

Integrin Receptor
(e.g., α4β1)

Binding

Focal Adhesion Kinase
(FAK)

Activation

Downstream Signaling
(Actin Cytoskeleton, Gene Expression)

Modulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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